Cas no 173336-70-4 (Benzene, 4-bromo-1-methoxy-2-(4-methoxybutyl)-)

• Product Name: Benzene, 4-bromo-1-methoxy-2-(4-methoxybutyl)-
• CAS No: 173336-70-4
• MF: C₁₂H₁₇BrO₂
• MW: 273.166183233261
• CID: 1358391
• PubChem ID: 21458627
• Update Time: 2025-04-20

Benzene, 4-bromo-1-methoxy-2-(4-methoxybutyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 4-bromo-1-methoxy-2-(4-methoxybutyl)-
• 4-bromo-1-methoxy-2-(4-methoxybutyl)benzene
• URPDUGAICVWBSF-UHFFFAOYSA-N
• 173336-70-4
• 4-Methoxy-3-(4-methoxybutyl)-bromobenzene
• SCHEMBL2934176
• 4-bromo-1-methoxy-2-(4-methoxy-butyl)-benzene
• DB-218760
• DTXSID00614247

• Inchi： 1S/C12H17BrO2/c1-14-8-4-3-5-10-9-11(13)6-7-12(10)15-2/h6-7,9H,3-5,8H2,1-2H3
• InChI Key： URPDUGAICVWBSF-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)CCCCOC)OC

Computed Properties

• Exact Mass: 272.04121
• Monoisotopic Mass: 272.04119g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46